![molecular formula C12H14O B6167430 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol CAS No. 228267-53-6](/img/no-structure.png)
3-{[1,1'-bi(cyclopropane)]-2-yl}phenol
Overview
Description
3-{[1,1'-bi(cyclopropane)]-2-yl}phenol, also known as 3-CPP, is a bicyclic phenol compound which has been studied for its potential applications in various scientific research fields. This compound is a derivative of phenol and has a unique structure consisting of two cyclopropane rings connected to a phenol ring. It has a molecular weight of 260.25 g/mol and a melting point of 183-185°C. 3-CPP has been investigated for its potential applications in drug design, medicinal chemistry, and biochemistry.
Scientific Research Applications
3-{[1,1'-bi(cyclopropane)]-2-yl}phenol has been studied for its potential applications in various scientific research fields. It has been used as a model compound for the study of the structure and reactivity of cyclopropyl phenols. It has also been investigated for its potential to act as a ligand in coordination chemistry, as well as its ability to form complexes with transition metals. Additionally, 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol has been studied for its potential applications in drug design and medicinal chemistry, as it has been shown to possess biological activity.
Mechanism of Action
The mechanism of action of 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol is not completely understood. However, it is believed that the compound binds to proteins and enzymes, affecting their activity. Additionally, it is thought to interact with the cell membrane, affecting its permeability and the transport of molecules across it.
Biochemical and Physiological Effects
3-{[1,1'-bi(cyclopropane)]-2-yl}phenol has been shown to possess biological activity in vitro and in vivo. In vitro studies have shown that the compound is able to inhibit the growth of certain types of bacteria, as well as inhibit the activity of certain enzymes. In vivo studies have demonstrated that 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol is able to reduce inflammation, as well as reduce the levels of certain hormones in the body.
Advantages and Limitations for Lab Experiments
3-{[1,1'-bi(cyclopropane)]-2-yl}phenol is a useful compound for laboratory experiments due to its low cost, easy availability, and low toxicity. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol is a relatively new compound and there is still much to be learned about its properties and potential applications.
Future Directions
Future research into 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol should focus on further elucidating its mechanism of action and investigating its potential applications in drug design and medicinal chemistry. Additionally, further studies should be conducted to determine its effects on other biochemical and physiological processes. Furthermore, studies should be conducted to investigate the potential for 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol to be used as a ligand in coordination chemistry, as well as its potential to form complexes with transition metals. Finally, further research should be conducted to investigate the potential for 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol to be used as a model compound for the study of the structure and reactivity of cyclopropyl phenols.
Synthesis Methods
The synthesis of 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol involves the reaction of cyclopropyl bromide with phenol in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is carried out in an organic solvent, such as dichloromethane, at a temperature of about 25°C. The reaction is usually complete within a few hours, and the product is isolated by precipitation with a solvent, such as ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol involves the reaction of 1,1'-bi(cyclopropane) with phenol in the presence of a suitable catalyst.", "Starting Materials": [ "1,1'-bi(cyclopropane)", "Phenol", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 1,1'-bi(cyclopropane) and phenol in a suitable solvent such as ethanol or methanol.", "Step 2: Add a suitable catalyst such as sulfuric acid or hydrochloric acid to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then filter off any solid precipitate.", "Step 5: Wash the solid precipitate with a suitable solvent such as water or ethanol.", "Step 6: Dry the solid precipitate under vacuum to obtain the final product, 3-{[1,1'-bi(cyclopropane)]-2-yl}phenol." ] } | |
CAS RN |
228267-53-6 |
Product Name |
3-{[1,1'-bi(cyclopropane)]-2-yl}phenol |
Molecular Formula |
C12H14O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
